4-(3-Buten-1-yl)-2-fluorobenzoyl chloride

• CAS No.: 225240-69-7
• Molecular Formula: C11H10ClFO
• Molecular Weight: 212.65 g/mol
• IUPAC Name: 4-but-3-enyl-2-fluorobenzoyl chloride
• InChI: InChI=1S/C11H10ClFO/c1-2-3-4-8-5-6-9(11(12)14)10(13)7-8/h2,5-7H,1,3-4H2
• InChI Key: JSZUXXPWZBMRKV-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC1=CC(=C(C=C1)C(=O)Cl)F

Description

4-(3-Buten-1-yl)-2-fluorobenzoyl chloride is an organic compound that belongs to the class of benzoyl chlorides It features a benzoyl chloride group substituted with a 3-buten-1-yl group and a fluorine atom at the 2-position of the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Buten-1-yl)-2-fluorobenzoyl chloride typically involves the following steps:

Starting Materials: The synthesis begins with 4-(3-Buten-1-yl)-2-fluorobenzoic acid.

Conversion to Acid Chloride: The benzoic acid derivative is then converted to the corresponding benzoyl chloride using reagents such as thionyl chloride (SOCl₂) or oxalyl chloride (COCl)₂ under reflux conditions.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

4-(3-Buten-1-yl)-2-fluorobenzoyl chloride can undergo various chemical reactions, including:

Nucleophilic Substitution: The benzoyl chloride group is highly reactive towards nucleophiles, leading to the formation of amides, esters, and other derivatives.

Addition Reactions: The 3-buten-1-yl group can participate in addition reactions, such as hydroboration-oxidation and epoxidation.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like amines, alcohols, and thiols are commonly used under mild to moderate conditions.

Addition Reactions: Reagents such as borane (BH₃) for hydroboration and m-chloroperbenzoic acid (m-CPBA) for epoxidation are employed.

Major Products Formed

Amides and Esters: Formed from nucleophilic substitution reactions.

Alcohols and Epoxides: Resulting from addition reactions involving the 3-buten-1-yl group.

Scientific Research Applications

4-(3-Buten-1-yl)-2-fluorobenzoyl chloride has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Material Science:

Medicinal Chemistry: Investigated for its potential use in the synthesis of pharmaceutical compounds.

Mechanism of Action

The mechanism of action of 4-(3-Buten-1-yl)-2-fluorobenzoyl chloride primarily involves its reactivity as a benzoyl chloride. The compound can react with nucleophiles to form various derivatives, which can then interact with biological targets or be used in further chemical transformations. The 3-buten-1-yl group can also undergo addition reactions, contributing to the compound’s versatility in synthesis.

Comparison with Similar Compounds

Similar Compounds

4-(3-Buten-1-yl)benzoic acid: Similar structure but lacks the fluorine atom and benzoyl chloride group.

2-Fluorobenzoyl chloride: Lacks the 3-buten-1-yl group.

4-(3-Buten-1-yl)-2-chlorobenzoyl chloride: Similar structure but with a chlorine atom instead of fluorine.